(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(4-benzoylphenyl)-3-oxopropanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(4-benzoylphenyl)-3-oxopropanenitrile, commonly known as BTZO, is a small molecule that has attracted significant attention in recent years due to its potential applications in scientific research. BTZO belongs to a class of compounds known as thiazoles, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
BTZO has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. BTZO has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. In addition, BTZO has been shown to have anti-viral activity against several viruses, including HIV, influenza, and herpes simplex virus.
Mechanism of Action
The mechanism of action of BTZO is not fully understood, but it is thought to involve the inhibition of several key signaling pathways involved in cancer cell growth and inflammation. BTZO has been shown to inhibit the activity of several kinases, including JAK2, STAT3, and AKT, which are involved in cell proliferation and survival. In addition, BTZO has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of several pro-inflammatory genes.
Biochemical and Physiological Effects
BTZO has been shown to have several biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, BTZO has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. BTZO has also been shown to have anti-viral activity against several viruses, including HIV, influenza, and herpes simplex virus.
Advantages and Limitations for Lab Experiments
One advantage of using BTZO in lab experiments is its high potency and specificity. BTZO has been shown to have potent anti-cancer and anti-inflammatory effects at low concentrations, making it a useful tool for studying these processes in vitro and in vivo. However, one limitation of using BTZO in lab experiments is its potential toxicity. BTZO has been shown to be toxic to some cell types at high concentrations, and care must be taken when using it in experiments.
Future Directions
There are several future directions for research involving BTZO. One area of interest is the development of BTZO derivatives with improved potency and selectivity. Another area of interest is the investigation of the mechanism of action of BTZO, particularly its effects on signaling pathways involved in cancer cell growth and inflammation. Finally, the potential clinical applications of BTZO, particularly in the treatment of cancer and inflammatory diseases, warrant further investigation.
Synthesis Methods
BTZO can be synthesized using a variety of methods, including the reaction of 2-aminothiophenol with 4-benzoylbenzaldehyde in the presence of acetic acid and glacial acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization from ethanol. Other methods of synthesis include the reaction of 2-aminothiophenol with 4-benzoylbenzonitrile in the presence of potassium carbonate and DMF, and the reaction of 2-mercaptobenzothiazole with 4-benzoylbenzaldehyde in the presence of acetic acid and acetic anhydride.
properties
IUPAC Name |
(Z)-2-(1,3-benzothiazol-2-yl)-3-(4-benzoylphenyl)-3-hydroxyprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14N2O2S/c24-14-18(23-25-19-8-4-5-9-20(19)28-23)22(27)17-12-10-16(11-13-17)21(26)15-6-2-1-3-7-15/h1-13,27H/b22-18- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHLYASQBVAQRHQ-PYCFMQQDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=C(C#N)C3=NC4=CC=CC=C4S3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)/C(=C(\C#N)/C3=NC4=CC=CC=C4S3)/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.